Cas no 23299-85-6 (Copper PAN)

• Product Name: Copper PAN
• CAS No: 23299-85-6
• MF: C₃₀H₂₂CuN₆O₂
• MW: 562.080687046051
• CID: 1413973
• PubChem ID: 87565514
• Update Time: 2025-06-08

Copper PAN Chemical and Physical Properties

Names and Identifiers

• Copper PAN
• COPPER PAN (CU-EDTA + PAN)
• Cu(1-(2-pyridylazo)-2-naphthol)2
• Cu(PAN)2
• Bis[1-(2-pyridylazo)-2-naphtholato]copper(II)
• Kupfer-PAN
• CUPAN
• copper;1-(pyridin-2-yldiazenyl)naphthalen-2-olate
• Copper(II)bis[1-(2-pyridylazo)naphthalene-2-olate]
• Copper(II) (E)-1-(pyridin-2-yldiazenyl)naphthalen-2-olate
• CS-0450181
• QXTRZYUSTICKKH-UHFFFAOYSA-L
• 23299-85-6

• MDL： MFCD00067176
• Inchi： 1S/2C15H11N3O.Cu/c2*19-13-9-8-11-5-1-2-6-12(11)15(13)18-17-14-7-3-4-10-16-14;/h2*1-10,19H;/b2*18-17+;
• InChI Key： KNTUHIUSJRSZJD-IVYOCVIQSA-N
• SMILES： [Cu].OC1C=CC2C=CC=CC=2C=1/N=N/C1C=CC=CN=1.OC1C=CC2C=CC=CC=2C=1/N=N/C1C=CC=CN=1

Computed Properties

• Exact Mass: 559.09400
• Monoisotopic Mass: 559.094371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 710
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• PSA: 93.68000
• LogP: 6.72650

Copper PAN Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Copper PAN

Introduction to Copper PAN (CAS No. 23299-85-6)

Copper PAN, chemically known as Copper(II) persulfate, is a compound with the CAS number 23299-85-6. This inorganic salt has garnered significant attention in the field of chemical and biomedical research due to its versatile applications. The compound, characterized by its blue crystalline form, is widely utilized in electrochemical studies, catalysis, and as a component in advanced material synthesis. Its unique properties make it an indispensable tool in both academic and industrial settings.

The chemical structure of Copper PAN consists of copper(II) ions coordinated with persulfate anions. This coordination complex exhibits remarkable stability and reactivity, making it suitable for a variety of chemical transformations. In recent years, researchers have explored its potential in developing novel therapeutic agents and diagnostic tools. The compound's ability to facilitate redox reactions has opened new avenues in bioelectrochemistry, where it is used to design efficient electrochemical sensors and biofuel cells.

One of the most intriguing aspects of Copper PAN is its role in nanotechnology. The compound has been employed to synthesize various copper-based nanoparticles, which exhibit enhanced catalytic and antimicrobial properties. These nanoparticles are finding applications in medical implants, wound dressings, and environmental remediation technologies. The synthesis of these nanoparticles often involves the use of Copper PAN as a precursor, leveraging its ability to control particle size and morphology precisely.

Recent studies have also highlighted the potential of Copper PAN in photodynamic therapy (PDT). When combined with photosensitizers, Copper PAN can generate reactive oxygen species (ROS) upon exposure to light, leading to the destruction of cancerous cells. This approach has shown promise in clinical trials for treating various types of malignancies. The compound's ability to act as both a photosensitizer enhancer and a catalyst makes it a multifunctional agent in oncology research.

In the realm of materials science, Copper PAN has been instrumental in the development of conductive polymers and hybrid materials. Its incorporation into polymer matrices enhances electrical conductivity while maintaining mechanical strength. Such materials are increasingly used in flexible electronics, solar cells, and energy storage devices. The compound's role as a dopant or catalyst in polymerization reactions underscores its importance in advancing sustainable technologies.

The environmental impact of Copper PAN cannot be overlooked either. Research has demonstrated its efficacy in degrading organic pollutants through advanced oxidation processes (AOPs). By facilitating the generation of hydroxyl radicals, Copper PAN can break down persistent organic pollutants into less harmful substances. This application is particularly relevant for wastewater treatment plants aiming to meet stringent environmental regulations.

Furthermore, the compound has found applications in agricultural science. Copper-based compounds are well-known for their antimicrobial properties, and Copper PAN is no exception. It has been used as a fungicide and bactericide to protect crops from pathogens. The compound's ability to be absorbed by plant roots ensures that it remains effective even under varying environmental conditions. This makes it a valuable asset for sustainable agriculture practices.

The industrial relevance of Copper PAN extends beyond its use as an intermediate in chemical synthesis. It serves as a key component in manufacturing processes that require precise control over reaction conditions. For instance, in electroplating industries, Copper PAN is used to deposit copper layers on various substrates with high purity and uniformity. This application is crucial for producing high-quality electronic components used in smartphones, computers, and other consumer electronics.

As research continues to uncover new applications for Copper PAN, its significance in interdisciplinary fields grows ever more pronounced. The compound's unique combination of reactivity and stability positions it as a cornerstone material in both fundamental and applied sciences. Whether used to develop life-saving medical treatments or advance clean energy technologies, Copper PAN remains at the forefront of innovation.